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Compound of Interest

Compound Name: Docosahexaenoyl glycine

Cat. No.: B8100994 Get Quote

Technical Support Center: Docosahexaenoyl
Glycine (DHA-gly)
This technical support center provides best practices, troubleshooting guides, and frequently

asked questions for the handling, storage, and experimental use of Docosahexaenoyl glycine
(DHA-gly).

Frequently Asked Questions (FAQs)
Q1: What is Docosahexaenoyl glycine (DHA-gly)?

A1: Docosahexaenoyl glycine (DHA-gly) is an endogenous N-acyl amide, a type of

neuroactive lipid. It consists of the omega-3 polyunsaturated fatty acid (PUFA)

docosahexaenoic acid (DHA) conjugated to the amino acid glycine.[1][2] Found in the central

nervous system, it is studied for its role in neurological health and its anti-inflammatory

properties.[2][3]

Q2: What are the recommended storage conditions for DHA-gly?

A2: Docosahexaenoyl glycine should be stored at -20°C.[1] It is typically supplied as a

solution in ethanol.[1][4] If you have the powdered form, it should be stored in a dry, cool, well-

ventilated place, away from strong oxidizers.[5][6]

Q3: What is the long-term stability and shelf-life of DHA-gly?
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A3: When stored properly at -20°C, DHA-gly is stable for at least two years.[1] To avoid

degradation from repeated freeze-thaw cycles, it is recommended to aliquot the stock solution

into smaller, single-use vials.

Q4: How should I handle DHA-gly upon receipt?

A4: DHA-gly is typically shipped on wet ice.[1] Upon receipt, it should be immediately

transferred to a -20°C freezer for storage. Standard laboratory personal protective equipment

(PPE), including safety glasses and gloves, should be worn when handling the compound.[7][8]

Q5: Is DHA-gly susceptible to degradation?

A5: Yes. Like other polyunsaturated fatty acids, the DHA component of DHA-gly is susceptible

to oxidation. It is also sensitive to moisture.[9][10] To minimize degradation, store it under an

inert gas if possible, protect it from light, and use freshly prepared solutions for experiments.

Data Presentation
Table 1: Physical and Chemical Properties of Docosahexaenoyl Glycine

Property Value Reference

Formal Name

N-(1-oxo-

4Z,7Z,10Z,13Z,16Z,19Z-

docosahexaenyl)-glycine

[1]

CAS Number 132850-40-9 [1]

Molecular Formula C₂₄H₃₅NO₃ [1][11]

Molecular Weight 385.5 g/mol [1][11]

Purity ≥98% [1]

Table 2: Solubility of Docosahexaenoyl Glycine
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Solvent Solubility Reference

Ethanol 25 mg/mL [1]

DMF 20 mg/mL [1]

DMSO 15 mg/mL [1]

PBS (pH 7.2) 2 mg/mL [1]

Table 3: Recommended Storage and Stability

Parameter Recommendation Reference

Storage Temperature -20°C [1]

Shipping Condition Wet Ice [1]

Stability ≥ 2 years (at -20°C) [1]

Incompatible Materials Strong oxidizing agents, bases [9][10]

Troubleshooting Guides
Problem 1: My DHA-gly solution is cloudy or shows precipitation.

Possible Cause 1: Exceeded Solubility Limit. The concentration of DHA-gly in your chosen

solvent may be too high. This is common when diluting a stock solution from an organic

solvent into an aqueous buffer.

Solution 1: Gently warm the solution in a water bath (not exceeding 37°C) and sonicate

briefly. If precipitation persists, you may need to prepare a more dilute solution or add a small

amount of a co-solvent like DMSO, ensuring it is compatible with your experimental system.

Possible Cause 2: Temperature Fluctuation. The compound may have precipitated out of

solution due to cold temperatures during storage or handling.

Solution 2: Before use, allow the vial to equilibrate to room temperature. If precipitation is

visible, gently warm and sonicate as described above to ensure the compound is fully
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redissolved before making dilutions.
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Precipitate observed in
DHA-gly solution?

Was the solution stored
in cold conditions?

Equilibrate to Room Temp.
Gently warm and sonicate.

Yes

Was an organic stock diluted
into an aqueous buffer?

No

Is precipitate still present?

Yes

Solution is ready for use.

No

Concentration likely exceeds
aqueous solubility limit.

Yes

Solution:
1. Prepare a more dilute solution.
2. Use a co-solvent (e.g., DMSO).

3. Filter-sterilize if necessary.
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Receive DHA-gly
(in Ethanol or Solid)

Store at -20°C

Prepare High-Concentration
Stock Solution

(e.g., 10 mM in Ethanol/DMSO)

Aliquot into Single-Use Vials

Store Aliquots at -20°C

Prepare Working Solution:
Dilute stock into

Aqueous Buffer/Medium

Use Immediately in Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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